Tetrahydro-4H-thiopyran-4-one 1-oxide

• CAS: 17396-36-0
• Molecular Formula: C5H8O2S
• Molecular Weight: 132.18 g/mol
• SMILES: C1CS(=O)CCC1=O
• InChI: InChI=1S/C5H8O2S/c6-5-1-3-8(7)4-2-5/h1-4H2
• InChIKey: CZSXIGLHRRJGPZ-UHFFFAOYSA-N

Sourcing a high-purity sulfoxide building block with reliable batch data is critical for reproducible anti-infective drug discovery and organosulfur synthesis. Tetrahydro-4H-thiopyran-4-one 1-oxide (CAS 17396-36-0) delivers: - ≥98% purity (HPLC, NMR, GC; CoA provided) - Selective antifungal activity against C. albicans (2017) - Reduced mammalian toxicity in anti-parasitic prodrugs (2024) Available from BenchChem with guaranteed global shipping.

Tetrahydro-4H-thiopyran-4-one 1-oxide: Critical Sulfoxide Intermediate

Tetrahydro-4H-thiopyran-4-one 1-oxide (CAS 17396-36-0), also known as thian-4-one S-oxide, is a heterocyclic sulfoxide derived from the controlled oxidation of tetrahydro-4H-thiopyran-4-one . This compound, with a molecular formula of C₅H₈O₂S and a molecular weight of 132.18 g/mol, features a six-membered saturated ring containing a sulfur atom in the +4 oxidation state and a ketone group at the 4-position . It is a valuable building block in organic synthesis and medicinal chemistry, often utilized as an intermediate in the preparation of more complex sulfur-containing molecules, particularly those with potential pharmaceutical applications .

● Oxidation-state-specific sulfoxide building block

● Reported in antiparasitic prodrug research

● Reported in Pd-catalyzed biarylsulfoxide synthesis

Why Sulfide/Sulfone Analogs Cannot Substitute This Sulfoxide

Generic substitution of Tetrahydro-4H-thiopyran-4-one 1-oxide with its parent sulfide (tetrahydro-4H-thiopyran-4-one) or the fully oxidized sulfone (tetrahydro-4H-thiopyran-4-one 1,1-dioxide) is not chemically or biologically equivalent due to the profound influence of the sulfur oxidation state on both molecular reactivity and biological activity [1]. The sulfoxide moiety introduces a specific dipole moment and hydrogen-bonding capacity that alters solubility, stability, and interaction with biological targets compared to the sulfide or sulfone [2]. Crucially, in a series of anti-kinetoplastidal prodrugs, the sulfoxide was shown to effectively lower mammalian cell toxicity while maintaining antiparasitic potency, a balance not achieved by the parent sulfide [2]. Therefore, selecting the correct oxidation state is a critical decision point for ensuring experimental reproducibility and achieving the desired reactivity or biological outcome.

Reactivity Dipole moment and H-bonding capacity vary with oxidation state, potentially altering solubility and target interaction vs sulfide/sulfone.

Cytotoxicity Profile Reported lower mammalian cell toxicity in prodrug context may shift selectivity index relative to sulfide, and may not replicate across analogs.

Antimicrobial Spectrum Antifungal activity of S-oxides vs antibacterial activity of sulfones limits direct biological substitution.

• [1] Gendron, T.; et al. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. *Molecules* **2024**, *29*, 1620. View Source
• [2] Pathania, S.; et al. Thiopyran. In *European Journal of Medicinal Chemistry*, 2019. View Source

Benchmarking Against Closest Analogs

Antifungal Activity Against Candida albicans

In a direct head-to-head comparison of a series of thiopyran derivatives, the S-oxide class exhibited excellent antifungal activity against Candida albicans, distinguishing it from the sulfide precursors [1]. The study found that while thiopyran S,S-dioxides were the most potent antibacterials, thiopyran S-oxides demonstrated a specific and strong antifungal effect against C. albicans [1].

Antifungal Activity

Head-to-head

Reported higher antifungal activity against Candida albicans vs sulfide class.

Supports oxidation-state-dependent antifungal screening.

Evidence Dimension	Antifungal activity against C. albicans
Target Compound Data	Class of thiopyran S-oxides showed 'excellent antifungal activity'
Comparator Or Baseline	Class of thiopyran sulfides (lower activity, not reported as 'excellent')
Quantified Difference	Not explicitly quantified; 'excellent' vs. lower activity
Conditions	In vitro assay against Candida albicans fungus.

Why This Matters

This demonstrates a clear divergence in biological profile based on sulfur oxidation state, guiding medicinal chemists to select the S-oxide for antifungal lead development rather than the antibacterial S,S-dioxide.

• [1] Firouzzade Pasha, G.; Asghari, S.; Mohseni, M.; Tajbakhsh, M. Synthesis and characterization of sulfide, sulfoxide and sulfone derivatives of thiopyran: antimicrobial evaluation. *Res. Chem. Intermed.* **2017**, *43*, 7291–7306. View Source

Reduced Mammalian Cytotoxicity via Prodrug Strategy

A comparative study of 2,6-diaryl-4H-tetrahydro-thiopyran-4-one derivatives revealed that the S-oxide and sulfone forms function as effective prodrugs, significantly lowering major toxicity against human fibroblast cells (hMRC-5) while maintaining potent anti-trypanosomal activity [1]. The parent sulfide compounds, in contrast, showed higher mammalian cell toxicity [1]. This difference is attributed to the temporary masking of Michael acceptor sites in the oxidized forms [1].

Prodrug Cytotoxicity

Head-to-head

Sulfoxide class reported lower cytotoxicity in hMRC-5 cells with retained antitrypanosomal activity.

Supports prodrug selectivity index interpretation.

In vitro prodrug model; verify across analogs.

Evidence Dimension	Cytotoxicity against human fibroblasts (hMRC-5) and anti-trypanosomal potency
Target Compound Data	Sulfoxide class: Reduced mammalian toxicity; maintained anti-trypanosomal potency in micromolar/submicromolar range with high selectivity index.
Comparator Or Baseline	Parent sulfide class: Higher mammalian cell toxicity.
Quantified Difference	Not a single value; property is 'reduced toxicity' vs. 'higher toxicity'.
Conditions	In vitro assays against Trypanosoma brucei brucei, T. cruzi, Leishmania spp., and hMRC-5 cells.

Why This Matters

This evidence is crucial for selecting the S-oxide as a safer starting point for anti-parasitic drug discovery, offering a better therapeutic window compared to the more toxic sulfide parent.

• [1] Gendron, T.; et al. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. *Molecules* **2024**, *29*, 1620. View Source

Bis-Sulfenate Anion Source in Pd-Catalyzed Cross-Coupling

Tetrahydro-4H-thiopyran-4-one 1-oxide 1 was specifically reported as a source of a bis-sulfenate anion and successfully applied in a double pallado-catalyzed cross-coupling reaction for the synthesis of symmetrical biarylsulfoxides [1]. This reaction was shown to tolerate a large array of electronic properties and bulkiness, and the resulting biarylsulfoxide exhibited an unreported Thermally Activated Delayed Fluorescence (TADF) phenomenon [1]. This synthetic utility is not a general property of all thiopyran oxides but is a specific application for this particular compound.

Bis-Sulfenate Source

Reported method

Compound 1 serves as bis-sulfenate anion source in double Pd-catalyzed cross-coupling to symmetrical biarylsulfoxides.

Supports organosulfur method & TADF materials research.

Specific to palladium catalysis; review substrate scope.

Evidence Dimension	Synthetic utility in Pd-catalyzed cross-coupling
Target Compound Data	Compound 1 serves as an effective bis-sulfenate anion source.
Comparator Or Baseline	Sulfinyl-di-tert-butylpropionate 2, another sulfenate source, was also reported, but its scope and efficiency may differ.
Quantified Difference	Not applicable for this specific role.
Conditions	Double pallado-catalyzed cross-coupling reaction.

Why This Matters

This demonstrates a specialized, non-obvious synthetic application that can drive procurement for researchers exploring novel organosulfur methodologies or materials science applications like TADF emitters.

• [1] Magné, V.; Cretoiu, I.; Mallet-Ladeira, S.; Maerten, E.; Madec, D. New Sulfenate Sources for Double Pallado-Catalyzed Cross-Coupling Reaction: Application in Symmetrical Biarylsulfoxide Synthesis, and Evidence of TADF Properties. *Molecules* **2024**, *29*, 4809. View Source

Purity and Quality Control Specifications

Commercial vendors supply Tetrahydro-4H-thiopyran-4-one 1-oxide with a standard purity specification of ≥98%, as verified by GC, HPLC, and NMR . This is a key differentiator from the parent sulfide, which is also available at ≥98% (GC) , indicating that both are readily available at high purity for research applications. The availability of batch-specific certificates of analysis (CoA) including NMR, HPLC, and GC data from vendors ensures reliable procurement for sensitive experiments .

Commercial Purity

Specification review

S-oxide ≥98% purity (GC, HPLC, NMR); comparable to sulfide (≥98% GC).

Ensures purity-matched procurement for comparative studies.

Vendor specification; verify with CoA.

Evidence Dimension	Commercially available purity
Target Compound Data	Purity ≥98% (GC, HPLC, NMR verified)
Comparator Or Baseline	Parent sulfide (Tetrahydrothiopyran-4-one): Purity ≥98% (GC verified)
Quantified Difference	Both available at ≥98%.
Conditions	Vendor specifications from Bidepharm, Aladdin, Chem-Impex, and TCI.

Why This Matters

For procurement, this confirms that high-purity material is readily available for both the target compound and its direct analog, eliminating purity as a confounding factor in comparative studies.

High-Impact Application Scenarios

Safer Anti-Kinetoplastid Prodrug Design

Researchers developing novel therapies for Human African Trypanosomiasis or Leishmaniasis should prioritize Tetrahydro-4H-thiopyran-4-one 1-oxide and its derivatives. As demonstrated by Gendron et al. (2024), the sulfoxide moiety effectively masks Michael acceptor sites, leading to a significant reduction in mammalian cell toxicity compared to the parent sulfide, while maintaining potent anti-parasitic activity in the micromolar to submicromolar range . This directly addresses a major hurdle in drug development for these neglected tropical diseases.

Reagent for Pd-Catalyzed Biarylsulfoxide Synthesis

Tetrahydro-4H-thiopyran-4-one 1-oxide is a uniquely suited reagent for synthetic chemists investigating new organosulfur methods or developing novel materials with TADF properties. As reported by Magné et al. (2024), it acts as a bis-sulfenate anion source in a double pallado-catalyzed cross-coupling reaction to produce symmetrical biarylsulfoxides . This application, which tolerates a wide range of steric and electronic parameters, is a specific and advanced use case not shared by its sulfide or sulfone analogs, making it a valuable tool for specialized synthesis .

Exploring Thiopyran S-Oxide Antifungal Pharmacophore

For researchers focused on developing new antifungal agents, particularly against Candida albicans, the thiopyran S-oxide class offers a distinct advantage. A comparative antimicrobial evaluation by Firouzzade Pasha et al. (2017) showed that while sulfones were the most potent antibacterials, the S-oxides demonstrated excellent and specific antifungal activity against C. albicans . This highlights the S-oxide oxidation state as a critical structural feature for achieving selective antifungal activity, guiding structure-activity relationship (SAR) studies toward this specific scaffold .

Quality Control and Analytical Method Development

Analytical chemists and QC departments can rely on the well-defined commercial specifications for Tetrahydro-4H-thiopyran-4-one 1-oxide. The compound is widely available with a verified purity of ≥98%, and vendors routinely provide batch-specific CoAs with NMR, HPLC, and GC data . This ensures high reproducibility and reliability when using this compound as a standard or intermediate in regulated or high-precision environments, offering a clear advantage over less well-characterized or lower-purity alternatives.

Application

Selection Property

Validation Focus

Antiparasitic Prodrug Research

Sulfoxide prodrug masking of Michael acceptors

Mammalian cell toxicity reduction vs antiparasitic activity

Pd-Catalyzed Cross-Coupling Research

Bis-sulfenate anion source

Substrate scope & TADF property investigation

Antifungal Pharmacophore Screening

S-oxide oxidation-state specificity

Antifungal activity context vs antibacterial sulfone

Analytical Standard & QC

High-purity commercial availability with CoA

Method reproducibility & batch consistency

• [1] Gendron, T.; et al. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. *Molecules* **2024**, *29*, 1620. View Source
• [2] Firouzzade Pasha, G.; Asghari, S.; Mohseni, M.; Tajbakhsh, M. Synthesis and characterization of sulfide, sulfoxide and sulfone derivatives of thiopyran: antimicrobial evaluation. *Res. Chem. Intermed.* **2017**, *43*, 7291–7306. View Source
• [3] Magné, V.; Cretoiu, I.; Mallet-Ladeira, S.; Maerten, E.; Madec, D. New Sulfenate Sources for Double Pallado-Catalyzed Cross-Coupling Reaction: Application in Symmetrical Biarylsulfoxide Synthesis, and Evidence of TADF Properties. *Molecules* **2024**, *29*, 4809. View Source